Cas no 2380323-13-5 (1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-
• CAS No: 2380323-13-5
• MF: C₁₂H₁₄BClFNO₄
• MW: 301.506266117096
• CID: 6435575
• Update Time: 2025-05-24

1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-
• 2-(2-Chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C12H14BClFNO4/c1-11(2)12(3,4)20-13(19-11)7-5-9(15)10(16(17)18)6-8(7)14/h5-6H,1-4H3
• InChI Key： AHKUFJODYQTKIT-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(F)=C([N+]([O-])=O)C=C1Cl

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 388.8±42.0 °C(Predicted)

Additional information on 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl and Its Applications in Modern Chemical Research

The compound with the CAS number 2380323-13-5, identified as 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl, represents a significant advancement in the field of organoboron chemistry. This specialized boron-containing heterocycle has garnered considerable attention due to its unique structural properties and versatile applications in synthetic chemistry, pharmaceutical development, and materials science. The molecular framework of this compound incorporates a tetramethyl-substituted dioxaborolane core, which enhances its stability and reactivity while providing a robust platform for further functionalization.

One of the most compelling attributes of 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl is its utility in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and have been instrumental in the development of numerous pharmaceuticals and agrochemicals. The presence of the chloro and fluoro substituents on the phenyl ring further enhances its reactivity by influencing electronic distribution and steric hindrance. This combination makes the compound an excellent candidate for Suzuki-Miyaura cross-coupling reactions, which are widely employed to construct biaryl systems—a common motif in biologically active molecules.

Recent research has highlighted the role of this compound in the synthesis of complex heterocyclic structures. For instance, studies have demonstrated its effectiveness in constructing fluorinated nitroaromatic compounds, which are of great interest due to their potential applications in medicinal chemistry. The nitro group on the phenyl ring not only serves as a handle for further functionalization but also contributes to the compound's electronic properties. This has led to investigations into its use as a precursor for developing novel photoactive materials and liquid crystals.

The tetramethyl-substituted dioxaborolane core is particularly noteworthy for its stability under various reaction conditions. This stability is crucial for maintaining the integrity of the boronate ester during synthetic transformations. Moreover, the tetramethyl groupation at the dioxaborolane ring provides a sterically hindered environment that can influence reaction selectivity. Such features have made this compound a valuable tool in the synthesis of complex natural products and drug candidates.

In pharmaceutical research, 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl has been explored as a building block for developing kinase inhibitors. The combination of fluorine and chlorine substituents on the aromatic ring can modulate binding affinity to biological targets. For example, fluorine atoms are known to enhance metabolic stability and binding interactions with enzymes. The nitro group can be further reduced or converted into other functional groups to fine-tune pharmacokinetic properties.

Advances in computational chemistry have also contributed to our understanding of this compound's reactivity. Molecular modeling studies have revealed insights into how different substituents influence electronic distributions and steric interactions. These insights are being leveraged to design more efficient synthetic routes and to predict potential side reactions. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The applications of this compound extend beyond pharmaceuticals into materials science. Researchers have investigated its potential use in organic electronics due to its ability to form stable organometallic complexes with transition metals. These complexes can serve as catalysts or precursors for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The unique electronic properties conferred by the fluoro and nitro substituents make this compound particularly interesting for developing next-generation electronic devices.

Future directions in research may focus on exploring new synthetic methodologies that exploit the reactivity of this boronate ester. For instance, asymmetric catalysis could be employed to introduce chiral centers at specific positions within the molecule. Such efforts could lead to novel enantiomerically pure compounds with enhanced biological activity or material properties.

In conclusion,1,3,2-Dioxaborolane, specifically with CAS number 2380323-13-5, represents a versatile and powerful tool in modern chemical research. Its unique structural features make it an excellent candidate for cross-coupling reactions、pharmaceutical synthesis、and materials science applications。Ongoing studies continue to uncover new possibilities for leveraging this compound's reactivity，underscoring its importance in advancing scientific knowledge across multiple disciplines。